Cas no 126624-26-8 (1,3-Cyclopentanedione,4-octyl- (9CI))
126624-26-8 structure
Product Name:1,3-Cyclopentanedione,4-octyl- (9CI)
CAS No:126624-26-8
MF:C13H22O2
MW:210.312584400177
CID:154255
PubChem ID:180441
Update Time:2025-04-19
1,3-Cyclopentanedione,4-octyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclopentanedione,4-octyl- (9CI)
- 4-Octyl-1,3-cyclopentanedione
- 4-octylcyclopentane-1,3-dione
- Tsibulin 1d
- 126624-26-8
- DTXSID50925638
- 1,3-Cycopentanedione, 4-octyl-
- Tsibulin 1
- SCHEMBL2812341
- CHEBI:174070
- 5-octylcyclopenta-1,3-dione
-
- Inchi: 1S/C13H22O2/c1-2-3-4-5-6-7-8-11-9-12(14)10-13(11)15/h11H,2-10H2,1H3
- InChI Key: SKPOJVSKGJMOJV-UHFFFAOYSA-N
- SMILES: O=C1CC(CC1CCCCCCCC)=O
Computed Properties
- Exact Mass: 210.16206
- Monoisotopic Mass: 210.16198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1
- XLogP3: 3.8
Experimental Properties
- Density: 0.963
- Boiling Point: 328.1°Cat760mmHg
- Flash Point: 123°C
- Refractive Index: 1.465
- PSA: 34.14
1,3-Cyclopentanedione,4-octyl- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
126624-26-8 (1,3-Cyclopentanedione,4-octyl- (9CI)) Related Products
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